Cortisol-9,11,12,12-d4
Cortisol-9,11,12,12-d4
Hydrocortisone-d4 is intended for use as an internal standard for the quantification of hydrocortisone/cortisol by GC- or LC-MS. Cortisol, known as hydrocortisone when used as a therapeutic, is a glucocorticoid produced by the adrenal cortex in response to adrenocorticotropic hormone (ACTH). It is an agonist at the mineralocorticoid receptor (MR) and the glucocorticoid receptor (GR), with an approximately 6- to 10-fold greater affinity for MR. Cortisol production is increased during periods of stress, and it is a major effector molecule in the hypothalamic-pituitary-adrenal axis (HPA) stress response. Cortisol levels increase with age and are often elevated in major depressive disorder, certain forms of hypertension, and Parkinson's disease.
Cortisol, also known as hydrocortisone, is a glucocorticoid produced by the adrenal gland. This stable labeled internal standard is suitable for quantitation of cortisol levels in whole blood by LC-MS/MS for newborn screening of congenital adrenal hyperplasia (CAH) and in serum or plasma by LC-MS/MS for determination of several diseases including Cushing′s syndrome, Addison′s disease, and Sheehan′s syndrome.
An isotope labelled of Hydrocortisone. Hydrocortisone can be used for the treatment of adrenocortical insufficiency, adrenogenital syndrome, high blood calcium, thyroiditis, rheumatoid arthritis, dermatitis, asthma, and COPD.
Cortisol, also known as hydrocortisone, is a glucocorticoid produced by the adrenal gland. This stable labeled internal standard is suitable for quantitation of cortisol levels in whole blood by LC-MS/MS for newborn screening of congenital adrenal hyperplasia (CAH) and in serum or plasma by LC-MS/MS for determination of several diseases including Cushing′s syndrome, Addison′s disease, and Sheehan′s syndrome.
An isotope labelled of Hydrocortisone. Hydrocortisone can be used for the treatment of adrenocortical insufficiency, adrenogenital syndrome, high blood calcium, thyroiditis, rheumatoid arthritis, dermatitis, asthma, and COPD.
Brand Name:
Vulcanchem
CAS No.:
73565-87-4
VCID:
VC0196582
InChI:
InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-16,18,22,24,26H,3-8,10-11H2,1-2H3/t14-,15?,16?,18+,19+,20-,21+/m1/s1/i14D,18D
SMILES:
CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O
Molecular Formula:
C21H30O5
Molecular Weight:
364.5 g/mol
Cortisol-9,11,12,12-d4
CAS No.: 73565-87-4
Cat. No.: VC0196582
Molecular Formula: C21H30O5
Molecular Weight: 364.5 g/mol
Purity: 95% by HPLC; 98% atom D
* For research use only. Not for human or veterinary use.
Specification
| Description | Hydrocortisone-d4 is intended for use as an internal standard for the quantification of hydrocortisone/cortisol by GC- or LC-MS. Cortisol, known as hydrocortisone when used as a therapeutic, is a glucocorticoid produced by the adrenal cortex in response to adrenocorticotropic hormone (ACTH). It is an agonist at the mineralocorticoid receptor (MR) and the glucocorticoid receptor (GR), with an approximately 6- to 10-fold greater affinity for MR. Cortisol production is increased during periods of stress, and it is a major effector molecule in the hypothalamic-pituitary-adrenal axis (HPA) stress response. Cortisol levels increase with age and are often elevated in major depressive disorder, certain forms of hypertension, and Parkinson's disease. Cortisol, also known as hydrocortisone, is a glucocorticoid produced by the adrenal gland. This stable labeled internal standard is suitable for quantitation of cortisol levels in whole blood by LC-MS/MS for newborn screening of congenital adrenal hyperplasia (CAH) and in serum or plasma by LC-MS/MS for determination of several diseases including Cushing′s syndrome, Addison′s disease, and Sheehan′s syndrome. An isotope labelled of Hydrocortisone. Hydrocortisone can be used for the treatment of adrenocortical insufficiency, adrenogenital syndrome, high blood calcium, thyroiditis, rheumatoid arthritis, dermatitis, asthma, and COPD. |
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| CAS No. | 73565-87-4 |
| Molecular Formula | C21H30O5 |
| Molecular Weight | 364.5 g/mol |
| IUPAC Name | (8R,9R,10R,13R,17R)-8,9-dideuterio-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h9,14-16,18,22,24,26H,3-8,10-11H2,1-2H3/t14-,15?,16?,18+,19+,20-,21+/m1/s1/i14D,18D |
| Standard InChI Key | JYGXADMDTFJGBT-SSWZDPBISA-N |
| Isomeric SMILES | [2H][C@]12CCC3=CC(=O)CC[C@@]3([C@@]1(C(C[C@@]4(C2CC[C@@]4(C(=O)CO)O)C)O)[2H])C |
| SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O |
| Canonical SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O |
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